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Compound of Interest

Compound Name: 1-Phenyldecane

Cat. No.: B1670162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 1-
Phenyldecane, a key long-chain alkylbenzene. The document details the experimentally

determined values for these physical constants and outlines the standardized methodologies

for their measurement, ensuring accuracy and reproducibility in a laboratory setting.

Physicochemical Data of 1-Phenyldecane
The melting and boiling points are critical physical properties that dictate the phase of a

substance at a given temperature and are fundamental for its purification, handling, and

application in various chemical processes.

Physical Property Value (°C) Value (°F) Notes

Melting Point -14 °C[1][2] 6.8 °F

One source indicates

a melting point of

-14.4 °C.[3]

Boiling Point 293 °C[1][2] 559.4 °F

At standard

atmospheric pressure

(760 mmHg). One

source reports a

boiling point of 298

°C.
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Experimental Protocols for Determination of Melting
and Boiling Points
Accurate determination of melting and boiling points is crucial for the identification and purity

assessment of chemical compounds. The following are standard laboratory protocols for these

measurements.

Determination of Melting Point (Capillary Method)
The capillary method is a widely used and reliable technique for determining the melting point

of a solid organic compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of 1-Phenyldecane is finely powdered using a mortar

and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid at the sealed end,

aiming for a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the

sample is level with the thermometer bulb. This assembly is then immersed in a heating bath

(like a Thiele tube filled with mineral oil) or placed in the heating block of a digital apparatus.
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Heating: The heating medium is heated slowly and steadily, at a rate of approximately 1-2 °C

per minute as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transformed

into a clear liquid is recorded as the end of the melting range. For a pure substance, this

range should be narrow (0.5-1 °C).

Determination of Boiling Point (Distillation Method)
The distillation method is a standard procedure for determining the boiling point of a liquid.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or Bunsen burner

Boiling chips

Procedure:

Apparatus Assembly: A distillation apparatus is assembled with the liquid sample (1-
Phenyldecane) in the distillation flask, along with a few boiling chips to ensure smooth

boiling.

Thermometer Placement: The thermometer is positioned in the neck of the distillation flask

so that the top of the thermometer bulb is level with the bottom of the side arm leading to the

condenser.

Heating: The distillation flask is gently heated. As the liquid boils, the vapor rises and

surrounds the thermometer bulb.
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Temperature Reading: The temperature is recorded when it becomes constant. This stable

temperature, at which the liquid and vapor are in equilibrium, is the boiling point of the

substance. It is crucial to record the atmospheric pressure at the time of the measurement,

as the boiling point is pressure-dependent.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the determination of the melting and

boiling points of a chemical substance like 1-Phenyldecane.
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Melting Point Determination Boiling Point Determination

Start: Obtain 1-Phenyldecane Sample

Sample Preparation:
Powder the solid sample

Pack Sample into
Capillary Tube

Setup Apparatus:
Place capillary in heating block

with thermometer

Heat Slowly
(1-2 °C/min near MP)

Observe Melting Range:
Record start and end temperatures

End: Melting Point Determined

Start: Obtain 1-Phenyldecane Sample

Apparatus Setup:
Assemble distillation apparatus

Position Thermometer
correctly

Heat Sample to Boiling

Observe Vapor Temperature
Stabilization

Record Stable Temperature
and Atmospheric Pressure

End: Boiling Point Determined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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